Cas no 1429913-42-7 (Tert-Butyl (3-amino-1,1-difluoropropan-2-yl)carbamate)

• Product Name: Tert-Butyl (3-amino-1,1-difluoropropan-2-yl)carbamate
• CAS No: 1429913-42-7
• MF: C₈H₁₆F₂N₂O₂
• MW: 210.221649169922
• CID: 4699955
• Update Time: 2025-10-22

Tert-Butyl (3-amino-1,1-difluoropropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-amino-1,1-difluoropropan-2-yl)carbamate
• Tert-Butyl (3-amino-1,1-difluoropropan-2-yl)carbamate

• Inchi： 1S/C8H16F2N2O2/c1-8(2,3)14-7(13)12-5(4-11)6(9)10/h5-6H,4,11H2,1-3H3,(H,12,13)
• InChI Key： AQKPVSIGYILOHM-UHFFFAOYSA-N
• SMILES： FC(C(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 192
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-Butyl (3-amino-1,1-difluoropropan-2-yl)carbamate

Tert-Butyl (3-amino-1,1-difluoropropan-2-yl)carbamate (CAS No. 1429913-42-7): A Comprehensive Overview of Its Properties and Applications

The compound Tert-Butyl (3-amino-1,1-difluoropropan-2-yl)carbamate (CAS No. 1429913-42-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, pharmaceuticals, and material science. Its unique structure, featuring a tert-butyl carbamate group and a 1,1-difluoropropan-2-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

One of the key features of Tert-Butyl (3-amino-1,1-difluoropropan-2-yl)carbamate is its role as a building block in the creation of fluorinated compounds. Fluorination is a hot topic in modern chemistry, as the introduction of fluorine atoms into molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. This aligns with current trends in drug design, where fluorinated pharmaceuticals are dominating the market. The compound's difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of hydroxyl or methyl groups while offering improved resistance to enzymatic degradation.

In the context of green chemistry and sustainable synthesis, Tert-Butyl (3-amino-1,1-difluoropropan-2-yl)carbamate is often discussed for its potential in streamlined synthetic routes. With the growing demand for eco-friendly chemical processes, researchers are exploring catalytic methods and solvent-free reactions to produce this compound efficiently. Its stability under mild conditions makes it a candidate for atom-economical transformations, reducing waste and energy consumption—a priority for pharmaceutical manufacturers aiming to meet environmental regulations.

The compound's CAS No. 1429913-42-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthetic protocols, spectroscopic data (such as NMR and IR spectra), and safety profiles. Analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry are often employed to characterize its purity, which is critical for applications in high-value chemical production. Additionally, its solubility in organic solvents like dichloromethane and tetrahydrofuran is well-documented, facilitating its use in diverse reaction conditions.

Another area of interest is the compound's potential in peptide chemistry. The 3-amino-1,1-difluoropropan-2-yl backbone can serve as a non-natural amino acid analog, enabling the design of peptide-based therapeutics with enhanced properties. This is particularly relevant given the rise of biologics and peptide drugs in treating diseases like diabetes and cancer. The tert-butyloxycarbonyl (Boc) protecting group further adds versatility, allowing selective deprotection in multi-step syntheses.

From a commercial perspective, Tert-Butyl (3-amino-1,1-difluoropropan-2-yl)carbamate is available through specialized chemical suppliers, often listed under categories like pharmaceutical intermediates or fine chemicals. Its pricing and availability are influenced by factors such as scale of production and purity requirements, which are common concerns for buyers. Companies involved in contract research organizations (CROs) and custom synthesis frequently inquire about bulk procurement, highlighting its industrial significance.

In summary, Tert-Butyl (3-amino-1,1-difluoropropan-2-yl)carbamate (CAS No. 1429913-42-7) is a multifaceted compound with broad applicability in modern chemistry. Its structural features align with trends in fluorine chemistry, sustainable synthesis, and peptide engineering, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and material innovation.